Cas no 2188733-65-3 (1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one)

• Product Name: 1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one
• CAS No: 2188733-65-3
• MF: C₁₅H₁₆FNO
• MW: 245.29204750061
• CID: 5409496
• PubChem ID: 132317664
• Update Time: 2025-06-14

1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(7′-fluoro-1′,2′-dihydrospiro[cyclopentane-1,3′-[3H]indol]-1′-yl)-
• 1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one

• Inchi： 1S/C15H16FNO/c1-2-13(18)17-10-15(8-3-4-9-15)11-6-5-7-12(16)14(11)17/h2,5-7H,1,3-4,8-10H2
• InChI Key： VYKCZWFEVADSQW-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C3(C1)CCCC3)C=CC=C2F)(=O)C=C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.4±41.0 °C(Predicted)
• pka: 0.65±0.20(Predicted)

Additional information on 1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one

Recent Advances in the Study of 1-{7'-Fluoro-1',2'-Dihydrospirocyclopentane-1,3'-Indole-1'-yl}Prop-2-en-1-one (CAS: 2188733-65-3)

The compound 1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one (CAS: 2188733-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic indole scaffold of this compound as a promising pharmacophore, particularly in the context of kinase inhibition. The presence of the fluoro substituent at the 7'-position and the α,β-unsaturated ketone moiety (prop-2-en-1-one) are believed to contribute to its selective binding to specific kinase targets. Computational docking studies suggest that these structural elements facilitate interactions with key amino acid residues in the ATP-binding pocket of certain kinases, making it a potential candidate for targeted cancer therapies.

In vitro evaluations of 2188733-65-3 have demonstrated potent inhibitory activity against a panel of kinases, with IC50 values in the low nanomolar range for several clinically relevant targets. Notably, the compound has shown promising selectivity profiles, minimizing off-target effects that often plague kinase inhibitors. Mechanistic studies indicate that the compound acts as a type I½ inhibitor, binding to both the active and inactive conformations of the target kinases.

The synthetic route to 2188733-65-3 has been optimized in recent publications, with improvements in yield and purity. Key steps involve the construction of the spirocyclic core through a palladium-catalyzed cyclization, followed by introduction of the fluoro substituent via electrophilic aromatic substitution. The final α,β-unsaturated ketone moiety is typically installed through a Horner-Wadsworth-Emmons reaction, with careful control of stereochemistry.

Pharmacokinetic studies in animal models have revealed favorable properties of 2188733-65-3, including good oral bioavailability and reasonable metabolic stability. The compound demonstrates appropriate tissue distribution patterns, with particular accumulation in tumor tissues. These characteristics, combined with its potent biological activity, position it as a strong candidate for further preclinical development.

Ongoing research is exploring structure-activity relationships (SAR) around the core scaffold of 2188733-65-3. Early results suggest that modifications to the spirocyclopentane ring can significantly impact both potency and selectivity. Additionally, researchers are investigating prodrug strategies to improve solubility and bioavailability while maintaining the compound's therapeutic efficacy.

The potential therapeutic applications of 2188733-65-3 extend beyond oncology. Preliminary data suggest activity in inflammatory and neurodegenerative diseases, possibly through modulation of kinase signaling pathways involved in these conditions. However, these applications require further validation in more comprehensive disease models.

In conclusion, 1-{7'-fluoro-1',2'-dihydrospirocyclopentane-1,3'-indole-1'-yl}prop-2-en-1-one represents an exciting development in medicinal chemistry, combining innovative structural design with promising biological activity. As research progresses, this compound may serve as both a valuable tool compound for studying kinase biology and a potential lead for therapeutic development across multiple disease areas.